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Introduction
Endosidin2 (ES2) is a potent small molecule inhibitor of exocytosis, a fundamental cellular

process responsible for transporting proteins and other macromolecules to the cell surface.[1]

[2][3][4][5] ES2 specifically targets EXO70, a key subunit of the octameric exocyst complex,

which is responsible for tethering secretory vesicles to the plasma membrane for fusion.[1][2][3]

[4][5] By inhibiting the exocyst complex, ES2 provides a powerful tool for studying vesicle

trafficking and protein localization in real-time within living cells. These application notes

provide detailed protocols for utilizing Endosidin2 in live-cell imaging experiments to track the

dynamic localization of plasma membrane proteins.

Mechanism of Action
Endosidin2 disrupts the final stages of exocytosis by binding to the EXO70 subunit of the

exocyst complex.[1][2][3][4][5] This inhibition prevents the proper tethering of secretory vesicles

to the plasma membrane, leading to a reduction in the delivery of cargo proteins to the cell

surface.[6] Consequently, proteins that are normally localized to the plasma membrane

accumulate in intracellular compartments, such as the trans-Golgi network (TGN) and

prevacuolar compartments (PVCs), or are rerouted for degradation in the vacuole.[7][8][9] This
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induced mislocalization can be visualized and quantified using live-cell imaging of fluorescently

tagged proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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